Copper;thulium

• CAS No.: 60862-01-3
• Molecular Formula: Cu2Tm
• Molecular Weight: 296.03 g/mol
• IUPAC Name: copper;thulium
• InChI: InChI=1S/2Cu.Tm
• InChI Key: IPAIPPCEWCOTJG-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Cu].[Tm]

Description

Copper-thulium compounds, such as the borate CuTm[B₅O₁₀], are synthesized through solid-state reactions involving thulium oxide (Tm₂O₃), copper oxide, and boron oxide under controlled conditions . These compounds crystallize in specific structural frameworks, often sharing similarities with other rare-earth borates. For instance, CuTm[B₅O₁₀] adopts a monoclinic crystal system with space group P2₁/c, characterized by interconnected BO₄ tetrahedra and BO₃ triangles, where Tm³⁺ ions occupy specific lattice sites . Thulium’s unique electronic configuration ([Xe]4f¹³6s²) contributes to its stability in the +3 oxidation state, though tetravalent thulium compounds (e.g., Cs₃TmF₇) have been hypothesized under specific conditions . Potential applications include use in thermoelectric materials, phosphors, and catalysts, leveraging thulium’s near-infrared optical properties and copper’s conductivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of copper;thulium involves several steps. One common method is the chemical reduction approach. For instance, copper nanoparticles can be synthesized by reducing aqueous copper salt using ascorbic acid as a reducing agent at low temperatures (around 80°C) . Thulium, being a rare earth element, is typically extracted from minerals such as monazite and xenotime sands . The calciothermic process is often used for the preparation of high-purity thulium .

Industrial Production Methods: Industrial production of this compound involves the combination of copper and thulium in controlled environments to ensure the purity and stability of the compound. The process may include the use of high-temperature furnaces and inert atmospheres to prevent oxidation and contamination.

Chemical Reactions Analysis

Types of Reactions: Copper;thulium undergoes various chemical reactions, including oxidation, reduction, and substitution. Thulium reacts with oxygen to form thulium(III) oxide, and with halogens to form halides . Copper, on the other hand, can react with carbonates to form copper(II) carbonate .

Common Reagents and Conditions:

Oxidation: Thulium reacts with oxygen at elevated temperatures to form thulium(III) oxide.

Reduction: Copper can be reduced from its salts using reducing agents like ascorbic acid.

Substitution: Thulium can react with halogens such as chlorine, bromine, and iodine to form respective halides.

Major Products Formed:

• Thulium(III) oxide (Tm2O3)
• Copper(II) carbonate (CuCO3)
• Thulium halides (TmX3, where X = F, Cl, Br, I)

Scientific Research Applications

The applications of thulium and its compounds, particularly concerning copper, are varied, with uses ranging from medical applications to material science.

Thulium (Tm)

General Properties and Uses: Thulium is a bright, silvery metal that belongs to the lanthanide series . It has no known biological role and is considered non-toxic .

Medical Applications:

• X-ray Source: When thulium is irradiated in a nuclear reactor, it produces an isotope that emits X-rays. A 'button' of this isotope can be utilized in lightweight, portable X-ray machines for medical use, including dental surgeries . Thulium-170, with a half-life of 128 days, is a good portable source of X-rays due to its relatively safe, low-energy emission .
• Laser Surgery: Thulium is used to dope yttrium aluminum garnet (YAG) crystals, which are then used as the active medium in lasers. These lasers emit a wavelength of around 2,000 nanometers, making them ideal for laser surgery .
• Temperature and pH Measurement: Thulium-based macrocyclic complexes can measure temperature and pH distributions in vivo. These complexes, infused through the bloodstream, allow for mapping temperature and pH in rat brains using (1)H chemical shift imaging . The accuracy of this method has been confirmed through in vitro and in vivo studies, showing agreement with other methods for temperature and pH assessment .
• Theragnostics: Thulium-167 is a promising radionuclide for nuclear medicine, with potential applications in both diagnosis and therapy ("theragnostics") of disseminated tumor cells and small metastases .

Material Science:

• Thermodynamic Modeling: Thulium is used in thermodynamic assessments of ternary systems like thulium-copper-germanium .
• Synthesis of Nanoparticles: Thulium is used in the synthesis of thulium-doped copper ferrite nanoparticles via sol-gel methods .

Copper and Thulium Compounds

Thulium-Copper-Germanium Systems: These ternary systems are thermodynamically modeled based on experimental data .

Thulium Oxide (Tm2Cu2O5): Thulium oxide has demonstrated success in removing organic pollutants from water .

Thulium doped copper ferrite nanoparticles: These nanoparticles can be synthesized through a sol-gel method using copper (II) nitrate .

Mechanism of Action

The mechanism of action of copper;thulium involves the interaction of copper and thulium ions with various molecular targets. Copper ions can act as a spermicide by increasing the levels of copper ions, prostaglandins, and white blood cells within the uterine and tubal fluids . Thulium ions, on the other hand, can interfere with steroid hormone receptors, inhibiting their biological effects .

Comparison with Similar Compounds

Structural and Thermal Comparison with Copper-Lutetium Borates

CuTm[B₅O₁₀] and its lutetium analogue, CuLu[B₅O₁₀], exhibit nearly identical crystal structures but differ in lattice parameters due to the lanthanide contraction effect (Table 1).

Table 1: Structural Parameters of CuTm[B₅O₁₀] and CuLu[B₅O₁₀]

Compound	Crystal System	Space Group	Unit Cell Parameters (Å)	Volume (ų)
CuTm[B₅O₁₀]	Monoclinic	P2₁/c	a = 6.78, b = 8.92, c = 10.45	628.5
CuLu[B₅O₁₀]	Monoclinic	P2₁/c	a = 6.75, b = 8.88, c = 10.40	622.3

Thermal analysis reveals that Tm³⁺ compounds, including CuTm[B₅O₁₀], share decomposition profiles with ytterbium (Yb³⁺) and lutetium (Lu³⁺) compounds, characterized by multi-stage weight loss due to borate group degradation. In contrast, Dy³⁺, Ho³⁺, and Er³⁺ compounds exhibit distinct thermal behaviors, attributed to differences in ionic radii and bonding strengths .

Comparison with Other Thulium-Containing Materials

Thulium Silicates vs. Borates

Thulium disilicate (Tm₂Si₂O₇) and CuTm[B₅O₁₀] both face synthesis challenges due to overlapping thermal stability ranges of intermediate phases. For example, Tm₂Si₂O₇ requires precise temperature control to avoid coexistence with TmSiO₄ during crystal growth, a challenge mirrored in borate systems .

Table 2: Thermal Stability of Selected Thulium Compounds

Compound	Decomposition Steps (°C)	Key Observations
CuTm[B₅O₁₀]	650, 850, 1050	Gradual BO₃/BO₄ breakdown
Tm₂Si₂O₇	1200–1400	Phase separation above 1400°C
Tm₂O₃	>2000	High thermal inertia

Electronic Properties

Thulium’s 4f electrons influence magnetic and optical behaviors. While Tm₂Si₂O₇ lacks detailed magnetic data, CuTm[B₅O₁₀] is anticipated to exhibit paramagnetism due to unpaired 4f electrons. Comparatively, dysprosium compounds (e.g., Dy₂O₃) show stronger magnetic moments, highlighting the role of lanthanide electronic configurations .

Industrial and Research Implications

• Thermoelectrics : CuTm[B₅O₁₀]’s mixed ionic-covalent bonding may enhance thermoelectric efficiency, a property explored in other rare-earth borates .
• Phosphors : Thulium’s near-infrared emission (e.g., in Tm³⁺-doped fibers) is exploited in medical lasers, though CuTm[B₅O₁₀]’s optical properties remain understudied .
• Catalysis : Copper-thulium borates could serve as redox catalysts, leveraging Tm³⁺/Tm²⁺ transitions, though such applications require further validation .

Q & A

Basic Research Questions

Q. What are the fundamental physicochemical properties of thulium (Tm) and copper (Cu) that make their compounds relevant in advanced material science?

• Methodology : Characterize Tm-Cu compounds using X-ray diffraction (XRD) for crystallographic analysis and X-ray photoelectron spectroscopy (XPS) to confirm oxidation states. Compare lattice parameters with density functional theory (DFT) simulations to validate structural stability .
• Key Data : Tm’s +3 oxidation state dominates in oxides (e.g., Tm₂O₃), while Cu exhibits variable states (Cu⁰, Cu⁺, Cu²⁺), enabling diverse bonding configurations in intermetallics .

Q. How should researchers design experiments to synthesize Tm-Cu intermetallic compounds while minimizing impurity phases?

• Methodology : Use arc-melting under inert argon atmosphere with stoichiometric ratios of Tm and Cu. Post-synthesis annealing at 600–800°C for 48–72 hours enhances phase purity. Monitor phase evolution via differential scanning calorimetry (DSC) .
• Validation : Purity assessment via energy-dispersive X-ray spectroscopy (EDS) and Rietveld refinement of XRD patterns .

Advanced Research Questions

Q. What spectroscopic techniques are optimal for probing the electronic structure of Tm³⁺ in Tm-Cu-As ternary compounds (e.g., TmCuAs₂)?

• Methodology : Employ resonant inelastic X-ray scattering (RIXS) at Tm L₃-edge to study 4f-electron interactions. Pair with magnetic circular dichroism (MCD) to resolve spin-orbit coupling effects .
• Data Contradiction : Discrepancies between experimental magnetic susceptibility and theoretical models may arise from crystal field splitting—address via temperature-dependent neutron diffraction .

Q. How do the laser performance metrics of Tm-doped fiber lasers compare to Ho:YAG systems in photonic applications, and what experimental parameters influence this?

• Methodology : Compare slope efficiency and thermal lensing effects using a Tm:ZBLAN fiber laser (1.9–2.1 µm) vs. Ho:YAG (2.09 µm). Optimize pump wavelength (790–805 nm for Tm) and cavity design to mitigate photodarkening .
• Critical Analysis : Tm’s broader emission bandwidth (~300 nm) suits tunable lasers, but Ho:YAG offers higher peak power for pulsed applications. Validate via output power vs. pump power curves .

Q. What strategies resolve contradictions in lattice thermal expansion data for Tm metal under high-pressure conditions?

• Methodology : Apply diamond anvil cell (DAC) experiments with synchrotron XRD up to 30 GPa. Cross-validate with ab initio molecular dynamics (AIMD) to account for anharmonic lattice vibrations .
• Case Study : Discrepancies in Tm’s α-axis expansion at 10 GPa may stem from pressure-induced phase transitions—reconcile via high-resolution Raman spectroscopy .

Q. Experimental Design & Reproducibility

Q. How can researchers ensure reproducibility in synthesizing Tm₂O₃-CuO nanocomposites for catalytic studies?

• Protocol : Use sol-gel synthesis with Tm(NO₃)₃ and Cu(NO₃)₂ precursors, calcined at 500°C for 4 hours. Document particle size distribution via transmission electron microscopy (TEM) and Brunauer-Emmett-Teller (BET) surface area analysis .
• Troubleshooting : Inconsistent catalytic activity may arise from incomplete oxide reduction—verify via temperature-programmed reduction (TPR) .

Q. What are the best practices for reporting magnetic properties of Tm-Cu alloys to enable cross-study comparisons?

• Guidelines :

• Specify measurement conditions (temperature, field strength) and sample geometry.
• Use SQUID magnetometry for magnetization vs. field (M-H) loops and zero-field-cooled/field-cooled (ZFC/FC) curves.
• Report crystal structure and phase purity to contextualize magnetic anomalies .

Q. Emerging Research Directions

Q. How can Tm³⁺-doped potassium double tungstate waveguides be optimized for mid-infrared lasing?

• Approach : Tailor Tm³⁺ doping concentration (1–3 at.%) in KY(WO₄)₂ crystals to balance gain and quenching. Characterize waveguide loss via prism coupling and output power using 790 nm diode pumping .
• Innovation : Buried channel designs reduce scattering losses—validate via near-field intensity profiling .

Q. What mechanistic insights explain Tm-Cu-As₂’s anomalous electrical conductivity in low-temperature phases?

• Hypothesis : Charge density waves (CDWs) or spin fluctuations may dominate. Test via angle-resolved photoemission spectroscopy (ARPES) and muon spin rotation (µSR) .
• Experimental Design : Compare resistivity data under uniaxial strain to decouple lattice and electronic contributions .